Cas no 61172-38-1 (9-Phenanthrenol, 1-(3,5-dimethylphenyl)-)

9-Phenanthrenol, 1-(3,5-dimethylphenyl)- structure
61172-38-1 structure
Product Name:9-Phenanthrenol, 1-(3,5-dimethylphenyl)-
CAS No:61172-38-1
MF:C22H18O
MW:298.377726078033
CID:489707
PubChem ID:71398673
Update Time:2025-04-19

9-Phenanthrenol, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 9-Phenanthrenol, 1-(3,5-dimethylphenyl)-
    • 1-(3,5-dimethylphenyl)phenanthren-9-ol
    • DTXSID00820083
    • 61172-38-1
    • Inchi: 1S/C22H18O/c1-14-10-15(2)12-16(11-14)17-8-5-9-19-18-6-3-4-7-20(18)22(23)13-21(17)19/h3-13,23H,1-2H3
    • InChI Key: UDXMIIOEFDASMN-UHFFFAOYSA-N
    • SMILES: OC1C=C2C(=CC=CC2=C2C=CC=CC2=1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 298.13584
  • Monoisotopic Mass: 298.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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